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Compound of Interest

Compound Name: Folcepri

Cat. No.: B15179267

Essential Safety Protocols for Handling Folcepri

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical guidance for the handling of Folcepri
(etarfolatide), a kit for radiopharmaceutical preparation. Adherence to these protocols is
essential to ensure the safety of all laboratory personnel and to maintain a compliant research
environment. Folcepri, when radiolabeled with technetium-99m (°°™Tc), presents both
chemical and radiological hazards that necessitate stringent control measures.

Core Chemical Components and Associated Hazards

The Folcepri kit contains several components, each with distinct chemical properties and
potential hazards. The primary non-radioactive components are etarfolatide, stannous chloride,
and sodium a-D-glucoheptonate dihydrate. While etarfolatide itself has not been associated
with significant safety concerns in clinical trials[1][2], other components of the kit require careful
handling.

Table 1: Chemical Hazard Summary of Folcepri Kit Components
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Key Hazards

Recommended
Handling
Precautions

Corrosive, Harmful if
swallowed or inhaled,
Causes severe skin
burns and eye
damage, May cause
an allergic skin
reaction, May cause
respiratory irritation,
May cause damage to
organs through
prolonged or repeated
exposure[3][4][5][6].

Handle in a well-
ventilated area or
chemical fume hood.
Wear chemical-
resistant gloves (e.g.,
nitrile), safety goggles,
and a lab coat. Avoid

breathing dust.

Not considered
hazardous under
standard classification

systems[7][8].

Standard laboratory
hygiene practices are
sufficient. Wear a lab

coat and gloves.

Component CAS Number
Stannous Chloride

7772-99-8
(anhydrous)
Sodium a-D-
glucoheptonate 31138-65-5
dihydrate
Etarfolatide 479410-20-3

No significant safety
concerns identified in
clinical trials[1][2][9].

Handle with standard

laboratory hygiene.

Radiological Safety: Handling Technetium-99m

Labeled Folcepri

The primary hazard associated with the prepared Folcepri solution is the radioactivity of
technetium-99m (°°™Tc).[10][11] All personnel handling the radiolabeled product must be
trained in radiation safety and follow the principles of ALARA (As Low As Reasonably

Achievable).

Personal Protective Equipment (PPE) for Handling

99mTc-Folcepri
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A multi-layered approach to PPE is mandatory to protect against both chemical and radiological

hazards.

Table 2: Required Personal Protective Equipment for °°™Tc-Folcepri Handling

PPE Item Specification Purpose
] To monitor radiation exposure
] Whole-body and ring
Dosimetry to the body and

dosimeters

extremities[12].

Outer Garments

Disposable lab coat

To prevent contamination of
personal clothing[12][13][14].

Gloves

Double-gloving with disposable

nitrile gloves

To protect against chemical
splashes and radioactive
contamination[10][11][13][15].

Eye Protection

Safety glasses or goggles

To protect eyes from splashes
of hazardous materials[12][13]
[14].

Shielding

Lead apron (0.35 mm Pb

equivalent or greater)

To reduce gamma radiation
exposure to the torso[10][11].

Handling Tools

Tongs or forceps

To increase distance from the
radioactive source and
minimize hand exposure[10]
[11][15].

Operational Plan for Handling °°Tc-Folcepri

1. Preparation:

 All work with °°™Tc must be conducted in a designated and properly shielded area, such as a

hot cell or a fume hood with appropriate lead shielding[16].

o Cover the work surface with absorbent, plastic-backed paper to contain any potential

spills[12][14].

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://www.benchchem.com/product/b15179267?utm_src=pdf-body
https://www.uwyo.edu/safety/_files/Docs/Procedures/NuclearSafetyDataSheets/99mTcPDF.pdf
https://www.uwyo.edu/safety/_files/Docs/Procedures/NuclearSafetyDataSheets/99mTcPDF.pdf
https://radioactiveisotopes.weebly.com/safety-precautions-of-technetium-99m.html
http://www.hpschapters.org/northcarolina/NSDS/99mTcgeneric.doc
https://ph.health.mil/topics/workplacehealth/hp/Pages/tc-99m.aspx
https://ph.health.mil/PHC%20Resource%20Library/SafeHandlingofTC-99_FS_26-020-0220.pdf
https://radioactiveisotopes.weebly.com/safety-precautions-of-technetium-99m.html
https://www.radiology.wisc.edu/wp-content/uploads/2018/08/Safe_Handling_Procedures_for_Radiopharmaceuticals.pdf
https://www.uwyo.edu/safety/_files/Docs/Procedures/NuclearSafetyDataSheets/99mTcPDF.pdf
https://radioactiveisotopes.weebly.com/safety-precautions-of-technetium-99m.html
http://www.hpschapters.org/northcarolina/NSDS/99mTcgeneric.doc
https://ph.health.mil/topics/workplacehealth/hp/Pages/tc-99m.aspx
https://ph.health.mil/PHC%20Resource%20Library/SafeHandlingofTC-99_FS_26-020-0220.pdf
https://ph.health.mil/topics/workplacehealth/hp/Pages/tc-99m.aspx
https://ph.health.mil/PHC%20Resource%20Library/SafeHandlingofTC-99_FS_26-020-0220.pdf
https://www.radiology.wisc.edu/wp-content/uploads/2018/08/Safe_Handling_Procedures_for_Radiopharmaceuticals.pdf
https://www.benchchem.com/product/b15179267?utm_src=pdf-body
https://www.lemerpax.com/en/how-to-protect-your-nuclear-medicine-and-radiopharmacy-department/
https://www.uwyo.edu/safety/_files/Docs/Procedures/NuclearSafetyDataSheets/99mTcPDF.pdf
http://www.hpschapters.org/northcarolina/NSDS/99mTcgeneric.doc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Use shielded vials and syringe shields during the radiolabeling process to minimize radiation
exposure[10][11][15][16].

2. Handling and Administration:

» Always use tongs or forceps to handle vials and syringes containing °°™Tc-Folcepri[10][11]
[15].

o Work efficiently to minimize exposure time[15].
o Maximize the distance between yourself and the radioactive source whenever possible[15].
3. Monitoring:

» Regularly monitor your hands and work area with a suitable radiation survey meter (e.g., a
pancake probe) for any contamination[10][11].

o Perform wipe tests of the work area after each procedure to detect removable
contamination[15].

Disposal Plan

Radioactive waste must be segregated and disposed of according to institutional and
regulatory guidelines.

» Sharps: All needles and syringes used for handling °°™Tc-Folcepri must be placed in a
designated, shielded sharps container.

o Solid Waste: Contaminated gloves, lab coats, absorbent paper, and other solid materials
should be placed in clearly labeled and shielded radioactive waste containers[10][11][13].

e Liquid Waste: Liquid waste containing °°™Tc should be stored in shielded containers for
decay-in-storage before disposal as non-radioactive waste, in accordance with local
regulations.

Experimental Workflow and Safety Controls
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Visualizing the procedural steps and the hierarchy of safety controls can reinforce best
practices and ensure a clear understanding of the safety protocols.

Preparation Phase

Enter Designated
Radiopharmaceutical Area

j

Don Personal Dosimeters
(Body and Ring)

A
Don Lab Coat and
Disposable Gloves
e

Prepare Shielded Work Area

y o

Handlin ﬁ Phase
A

Radiolabel Folcepriin a
Shielded Environment

Y

Use Tongs and Syringe Shields
for all Manipulations

A

Perform Procedure

\

Monitor for Contamination
During and After Procedure

Post-Procedure Phase
Dispose of Radioactive Waste
in Shielded Containers
y
Doff PPE in Designated Area
C
A

Wash Hands Thoroughly

il

Survey Hands and Body for
Contamination
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Click to download full resolution via product page

Caption: Workflow for donning, using, and doffing PPE for handling °°™Tc-Folcepri.

Elimination Personal Protective Equipment
(Not Feasible) (e.g., Lead Aprons, Gloves, Dosimeters)
Substitution
(Use less hazardous material - Not Feasible)

Engineering Controls
(e.g., Fume Hoods, Shielding, Hot Cells)

Administrative Controls

(e.g., Training, SOPs, Designated Areas)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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